N'-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide

• IUPAC Name: N'-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C15H23N3O4S/c1-21-7-3-16-14(19)15(20)17-10-13(12-2-6-22-11-12)18-4-8-23-9-5-18/h2,6,11,13H,3-5,7-10H2,1H3,(H,16,19)(H,17,20)
• InChI Key: ZNPDLUBXEGALHI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC(C1=COC=C1)N2CCSCC2
• Molecular Formula: C15H23N3O4S
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034574-02-0

Description

N'-[2-(Furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide, also known as FTMED, is a novel compound that has recently been studied for its potential applications in scientific research. FTMED is a derivative of ethanediamide, a type of organic compound, and has a unique structure that makes it highly versatile and useful in a variety of scientific settings. FTMED has been investigated for its potential to be used as a synthetic intermediate in organic synthesis, as a model compound in biochemical and physiological research, and as a tool for studying the mechanism of action of various biological systems. The following paper will discuss the synthesis method of FTMED, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.

Scientific Research Applications

N'-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide has been studied for its potential applications in scientific research. One of the most promising applications of this compound is its potential to be used as a synthetic intermediate in organic synthesis. This compound can be used to synthesize a variety of compounds, including organic and inorganic compounds, and can be used to create more complex structures. This compound has also been studied as a model compound in biochemical and physiological research. In this setting, this compound can be used to study the structure and function of various biological systems, as well as the mechanism of action of various biological processes. Finally, this compound has been studied as a tool for studying the mechanism of action of various biological systems, as well as for its potential use in drug discovery and development.

Mechanism of Action

The mechanism of action of N'-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide is not yet fully understood, but several theories have been proposed. It is believed that this compound works by binding to a specific receptor or enzyme in the body and altering its activity. This altered activity can then lead to changes in the biochemical and physiological processes of the body. Additionally, this compound may act as an inhibitor of certain enzymes, leading to a decrease in the activity of certain biological pathways. Finally, this compound may also act as an agonist of certain receptors, leading to an increase in the activity of certain biological pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood, but several studies have been conducted to investigate its potential effects. One study found that this compound had an inhibitory effect on the enzyme acetylcholinesterase, leading to an increase in the level of acetylcholine in the body. This increase in acetylcholine can lead to an increase in cognitive function and memory. Additionally, this compound has been found to have a neuroprotective effect, protecting neurons from damage and promoting nerve regeneration. Finally, this compound has been found to have an anti-inflammatory effect, reducing inflammation and promoting healing.

Advantages and Limitations for Lab Experiments

N'-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide has several advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its versatility and potential for use in a variety of scientific settings. Additionally, this compound is relatively easy to synthesize in a laboratory setting and is relatively stable, making it an ideal compound for use in laboratory experiments. However, this compound does have some limitations. For example, this compound is not water soluble, making it difficult to use in certain experiments. Additionally, this compound is not very soluble in organic solvents, making it difficult to use in certain experiments.

Future Directions

The potential future directions for N'-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide are numerous. One potential future direction is to further study the mechanism of action of this compound and its potential applications in drug discovery and development. Additionally, this compound could be further studied for its potential as a synthetic intermediate in organic synthesis and as a model compound in biochemical and physiological research. Finally, this compound could be studied for its potential as a tool for studying the mechanism of action of various biological systems.

Synthesis Methods

N'-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N-(2-methoxyethyl)ethanediamide can be synthesized in a laboratory setting through a series of steps utilizing both organic and inorganic reagents. The first step involves the reaction of 2-methoxyethyl acetate with ammonia in the presence of a base catalyst such as sodium hydroxide to form N-(2-methoxyethyl) ethanediamide. This reaction is followed by the addition of furan-3-yl bromide and thiomorpholin-4-yl bromide to the ethanediamide in the presence of a base catalyst, such as potassium tert-butoxide, to produce this compound. In addition to the two steps described above, other methods of synthesis have been developed and are currently being studied.